Cas no 61985-26-0 (1-Octanone, 1-(1H-imidazol-2-yl)-)

• Product Name: 1-Octanone, 1-(1H-imidazol-2-yl)-
• CAS No: 61985-26-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 461513
• PubChem ID: 573498
• Update Time: 2025-04-19

1-Octanone, 1-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-(1H-imidazol-2-yl)-
• 1-(1H-imidazol-2-yl)octan-1-one
• BULQPMXYLPPXFW-UHFFFAOYSA-N
• AKOS017531147
• DTXSID00341501
• 1H-Imidazole, 2-octanoyl-
• 1-(1H-Imidazol-2-yl)-1-octanone #
• 61985-26-0

• Inchi： 1S/C11H18N2O/c1-2-3-4-5-6-7-10(14)11-12-8-9-13-11/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： BULQPMXYLPPXFW-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)CCCCCCC

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75